[2-chloro-4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]cyanamide

• CAS No.: 921631-62-1
• Molecular Formula: C13H9ClN4
• Molecular Weight: 256.69 g/mol
• IUPAC Name: [2-chloro-4-(5-cyano-1-methylpyrrol-2-yl)phenyl]cyanamide
• InChI: InChI=1S/C13H9ClN4/c1-18-10(7-15)3-5-13(18)9-2-4-12(17-8-16)11(14)6-9/h2-6,17H,1H3
• InChI Key: LFRQWGZNCKPYCH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C1C2=CC(=C(C=C2)NC#N)Cl)C#N

Description

[2-chloro-4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]cyanamide is a useful research compound. Its molecular formula is C13H9ClN4 and its molecular weight is 256.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-bromo-2-chlorophenylcyanamide (0.114 g, 0.5 mmol), tris (dibenzylideneacetone) dipalladium (11.6 mg, 0.0126 mmol), N-methyl-5-cyanopyrroleboronic acid (0.150 g, 1 mmol), and potassium carbonate (0.276 g, 2 mmol) were placed in a 40 mL vial fitted with a septa. The vial was then filled with a continuous flow of nitrogen and THF (2 mL) was added with stirring. Tri-tert-butylphosphine (10 wt % in hexane) (0.0486 mL, 0.0252 mmol) was added to the mixture and allowed to stir until the starting bromide was consumed. The mixture was then diluted with 1/1 hexane/ethylacetate, filtered through a plug of silica gel, the solvent evaporated and the residue was flash chromatographed using 4/1 Hexane/THF to give [2-chloro-4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]cyanamide) (0.015 g, 12%).